2-Ethynylpyridin-4-amine
Overview
Description
2-Ethynylpyridin-4-amine is a chemical compound with the molecular formula C7H6N2 . It is also known as 4-amino-2-ethynylpyridine .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring with an ethynyl (C≡C-H) group at the 2-position and an amine (-NH2) group at the 4-position .Physical and Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 118.14 g/mol . The compound is stored at a temperature of 4 degrees Celsius . Its InChI code is 1S/C7H6N2/c1-2-7-5-6(8)3-4-9-7/h1,3-5H,(H2,8,9), and the InChI key is FDDMCWZGQTZWFR-UHFFFAOYSA-N .Scientific Research Applications
Synthesis Applications
Synthesis of N-Oxides of Pyridylacetylenic Amines : 2-Ethynylpyridin-4-amine is utilized in the synthesis of N-oxides of pyridylacetylenic amines, demonstrating its utility in complex organic synthesis. The reaction process involves several steps, including dehydrogenation, bromination, dehydrobromination, and oxidation, highlighting the compound's versatility in synthesis pathways (Ikramov et al., 2021).
Hydrohalogenation and Salt Formation : The compound has been shown to undergo efficient hydrochlorination without special reagents, reacting with hydrochloric acid to form a pyridinium salt. This salt formation increases the electrophilicity of the ethynyl group, leading to the production of 2-(2-chloroethenyl)pyridine (Muragishi et al., 2017).
Formation of Heterocyclic Aromatic Amines : Research has identified this compound as an intermediate in the formation of heterocyclic aromatic amines, which are found in cooked food. The understanding of these intermediates is crucial for comprehending the formation mechanisms of these compounds (Zöchling & Murkovic, 2002).
Agricultural Applications
- Soil Nitrification Inhibitor : It has been evaluated as a potent inhibitor of nitrification in soil, showing promise as a fertilizer amendment to retard nitrification of fertilizer nitrogen, which is significant for agricultural productivity (McCarty & Bremner, 1990).
Chemical and Physical Properties
- Electronic Structure Studies : The electronic structure of this compound has been studied using photoelectron spectroscopy. This research is fundamental for understanding the chemical behavior and potential applications of the compound (Okubo et al., 1996).
Catalysis and Reaction Mechanisms
Amination Reactions : The compound has been used in studies focusing on the amination of pyridines, showcasing its role in facilitating or participating in these reactions (Yin et al., 2007).
Hydrogen Bonding in Chemical Transformations : It plays a role in the study of hydrogen bonding in chemical transformations, particularly in the conversion of aldehyde complexes to imine complexes, which is pivotal in understanding complex organic reactions (Yao & Crabtree, 1996).
Safety and Hazards
Future Directions
While specific future directions for 2-Ethynylpyridin-4-amine are not mentioned in the search results, the compound could potentially be used in various fields of research and industry. The discovery of new antiviral and antimicrobial compounds is a priority in current research .
Relevant Papers The search results include references to several papers related to this compound . These papers discuss topics such as the synthesis of pyridine compounds, their antimicrobial and antiviral activities, and the methods of synthesis . Further analysis of these papers could provide more detailed information about this compound.
Properties
IUPAC Name |
2-ethynylpyridin-4-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2/c1-2-7-5-6(8)3-4-9-7/h1,3-5H,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDDMCWZGQTZWFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=NC=CC(=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10610492 | |
Record name | 2-Ethynylpyridin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10610492 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
667932-24-3 | |
Record name | 2-Ethynylpyridin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10610492 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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